Cas no 450352-54-2 (3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione)

• Product Name: 3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione
• CAS No: 450352-54-2
• MF: C₁₄H₁₅N₃OS₂
• MW: 305.41840004921
• CID: 6271015
• PubChem ID: 3242906
• Update Time: 2024-01-06

3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione
• EU-0028840
• CHEMBL1603700
• SMR000031242
• SR-01000571330
• Oprea1_629714
• HMS2431J20
• HMS1649B14
• MLS000095694
• AKOS024582690
• SR-01000571330-1
• F0547-0321
• 450352-54-2
• 3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione
• CCG-34026
• 3-(2-furylmethyl)-5-(pyridin-2-ylmethyl)-1,3,5-thiadiazinane-2-thione
• 3-(furan-2-ylmethyl)-5-(pyridin-2-ylmethyl)-1,3,5-thiadiazinane-2-thione

• Inchi： 1S/C14H15N3OS2/c19-14-17(9-13-5-3-7-18-13)10-16(11-20-14)8-12-4-1-2-6-15-12/h1-7H,8-11H2
• InChI Key： DDINDQCBKGHLFJ-UHFFFAOYSA-N
• SMILES： S1C(N(CC2=CC=CO2)CN(C1)CC1C=CC=CN=1)=S

Computed Properties

• Exact Mass: 305.06565446g/mol
• Monoisotopic Mass: 305.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines